3-Aminopiperidine-1-carboxamide; oxalic acid
Overview
Description
Molecular Structure Analysis
The InChI code for 3-Aminopiperidine-1-carboxamide; oxalic acid is 1S/C6H13N3O.C2H2O4/c7-5-2-1-3-9(4-5)6(8)10;3-1(4)2(5)6/h5H,1-4,7H2,(H2,8,10);(H,3,4)(H,5,6) . This indicates that the compound is a salt, with one molecule of 3-aminopiperidine-1-carboxamide and one molecule of oxalic acid .Physical And Chemical Properties Analysis
This compound is a powder that is stored at room temperature . Unfortunately, more detailed physical and chemical properties were not available in the sources I found.Scientific Research Applications
Synthesis and Potential Biological Activities : 3-Aminopiperidine derivatives have been synthesized and studied for their potential biological activities. For instance, Burdzhiev and Stanoeva (2010) synthesized substituted piperidinones, which share common moieties with Substance P (SP) antagonists, suggesting potential similar activities (Burdzhiev & Stanoeva, 2010). Additionally, Royal et al. (2016) described a method for synthesizing enantioenriched 3-aminopiperidine derivatives, which are important in natural products and pharmaceutical drugs with a broad range of biological activities (Royal et al., 2016).
Material Science and Biochemistry Applications : The 2,2,6,6-tetramethylpiperidine-1-oxyl-4-amino-4-carboxylic acid, a related compound, has been shown to be effective in material science and biochemistry, acting as a β-turn and 3₁₀/α-helix inducer in peptides and a probe in electron spin resonance and fluorescence quenching studies (Toniolo et al., 1998).
Synthesis of Carbohydrate Derivatives and Mimetics : Research by Pfrengle and Reissig (2010) focuses on the synthesis of amino sugars and related carbohydrate mimetics using 1,2-oxazines as intermediates, showing the versatility of such compounds in the development of potential anti-inflammatory agents (Pfrengle & Reissig, 2010).
Coordination Polymeric Networks : Liu et al. (2009) explored the use of 6-Hydroxypyridine-3-carboxylic acid and oxalic acid to create novel lanthanide-organic coordination polymeric networks, demonstrating the potential of these compounds in material science (Liu et al., 2009).
Hydrogen-Bonded Structures : Smith and Wermuth (2013) studied hydrated proton-transfer compounds of isonipecotamide with oxalic acid, revealing three-dimensional hydrogen-bonded structures and highlighting the utility of these compounds in understanding molecular interactions (Smith & Wermuth, 2013).
properties
IUPAC Name |
3-aminopiperidine-1-carboxamide;oxalic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H13N3O.C2H2O4/c7-5-2-1-3-9(4-5)6(8)10;3-1(4)2(5)6/h5H,1-4,7H2,(H2,8,10);(H,3,4)(H,5,6) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RFSMOJCAEVBESW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C(=O)N)N.C(=O)(C(=O)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15N3O5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Tert-Butyl 4-Oxo-8-Oxa-3,10-Diazabicyclo[4.3.1]Decane-10-Carboxylate](/img/structure/B1374384.png)
